N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline

• IUPAC Name: N,N-dimethyl-4-[(1-methyl-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)methyl]aniline
• InChI: InChI=1S/C17H27N3/c1-14-17-5-4-10-19(17)11-12-20(14)13-15-6-8-16(9-7-15)18(2)3/h6-9,14,17H,4-5,10-13H2,1-3H3
• InChI Key: MPRIAAOPFCHYIG-UHFFFAOYSA-N
• Canonical SMILES: CC1C2CCCN2CCN1CC3=CC=C(C=C3)N(C)C
• Molecular Formula: C17H27N3
• Molecular Weight: 273.4 g/mol

Description

N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline, also known as DMHP, is a chemical compound that has been studied for its potential applications in scientific research. DMHP is a member of the piperazine family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The exact mechanism of action of N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline is not fully understood, but it is believed to involve the modulation of neurotransmitter signaling pathways. N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline has been shown to act as a partial agonist at the dopamine D2 receptor, which may contribute to its effects on mood and behavior. Additionally, N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline has been shown to have an affinity for the serotonin 5-HT2A receptor, which may play a role in its effects on cognition.
Biochemical and Physiological Effects
N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline has been shown to have a variety of biochemical and physiological effects. In animal studies, N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline has been shown to increase locomotor activity and induce hyperactivity. N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline has also been shown to have anxiolytic effects, reducing anxiety-like behavior in animal models. Additionally, N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline has been shown to have antipsychotic effects, reducing the symptoms of schizophrenia in animal models.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline has several advantages as a research tool. It has a high affinity for several neurotransmitter receptors, making it a useful tool for studying the effects of neurotransmitter signaling pathways. Additionally, N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline has been shown to have a variety of effects on behavior, making it a useful tool for studying the neural mechanisms underlying behavior.
However, there are also limitations to the use of N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline in lab experiments. N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline has been shown to have a narrow therapeutic window, meaning that it can be toxic at higher doses. Additionally, N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline has a short half-life, making it difficult to study its long-term effects.

Future Directions

There are several future directions for research on N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline. One area of interest is the development of new compounds that are structurally similar to N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline but have improved pharmacokinetic properties. Additionally, there is interest in studying the effects of N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline on other neurotransmitter systems, such as the glutamate system. Finally, there is interest in studying the effects of N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline in human subjects, particularly in the context of psychiatric disorders such as schizophrenia.
Conclusion
In conclusion, N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline is a chemical compound that has been studied for its potential applications in scientific research. N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline has a high affinity for several neurotransmitter receptors and has been shown to have a variety of effects on behavior. While there are limitations to the use of N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline in lab experiments, there are also several future directions for research on this compound. Further research on N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline may lead to the development of new treatments for psychiatric disorders and a better understanding of the neural mechanisms underlying behavior.

Synthesis Methods

N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline can be synthesized through a multistep process that involves the reaction of several chemical intermediates. The synthesis of N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline begins with the reaction of 4-methylbenzyl chloride with N,N-dimethylpiperazine to form 4-(N,N-dimethylamino)benzyl chloride. This intermediate is then reacted with 1-methylhexahydropyrrolo[1,2-a]pyrazine-2(1H)-amine to form N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline.

Scientific Research Applications

N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline has been studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. N,N-dimethyl-4-[(1-methylhexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)methyl]aniline has been shown to have an affinity for several neurotransmitter receptors, including the dopamine D2 receptor, the serotonin 5-HT2A receptor, and the α2-adrenergic receptor. These receptors are known to play important roles in the regulation of mood, cognition, and behavior.